molecular formula C6H12O3S2 B8552667 4-(Methanesulfonyl)oxytetrahydrothiopyran

4-(Methanesulfonyl)oxytetrahydrothiopyran

Cat. No.: B8552667
M. Wt: 196.3 g/mol
InChI Key: ULGVBDOBXFPSDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Methanesulfonyl)oxytetrahydrothiopyran is a useful research compound. Its molecular formula is C6H12O3S2 and its molecular weight is 196.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H12O3S2

Molecular Weight

196.3 g/mol

IUPAC Name

thian-4-yl methanesulfonate

InChI

InChI=1S/C6H12O3S2/c1-11(7,8)9-6-2-4-10-5-3-6/h6H,2-5H2,1H3

InChI Key

ULGVBDOBXFPSDT-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)OC1CCSCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 300 ml methylene chloride solution of 14.6 g (0.12 mol) of 4-hydroxytetrahydrothiopyran, 11.5 ml (0.15 mol) of methanesulfonyl chloride and 25.8 ml (0.19 mol) of triethylamine were added at 0° C. and stirred at room temperature for 1 hour. The reaction mixture was diluted with methylene chloride (100 ml) and successively washing with water (100 ml) and saturated saline (100 ml), followed by drying over anhydrous sodium sulfate. The solvent was then distilled off under vacuum to obtain 24.5 g (quant.) of the above-identified compound as a slightly brown crystal.
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
14.6 g
Type
reactant
Reaction Step Two
Quantity
11.5 mL
Type
reactant
Reaction Step Two
Quantity
25.8 mL
Type
reactant
Reaction Step Two
Quantity
300 mL
Type
solvent
Reaction Step Two

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